Cas no 2137773-73-8 (3-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylbenzaldehyde)

• Product Name: 3-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylbenzaldehyde
• CAS No: 2137773-73-8
• MF: C₁₄H₁₄F₂N₂O
• MW: 264.270570278168
• CID: 5609922
• PubChem ID: 165475879
• Update Time: 2025-05-25

3-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-840978
• 2137773-73-8
• 3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]benzaldehyde
• 3-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylbenzaldehyde

• Inchi： 1S/C14H14F2N2O/c1-9(2)18-7-12(14(15)16)13(17-18)11-5-3-4-10(6-11)8-19/h3-9,14H,1-2H3
• InChI Key： HIGVHWBCMJTWRW-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C(C)C)N=C1C1C=CC=C(C=O)C=1)F

Computed Properties

• Exact Mass: 264.10741940g/mol
• Monoisotopic Mass: 264.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylbenzaldehyde

Compound CAS No. 2137773-73-8: 3-(4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)benzaldehyde

The compound with CAS No. 2137773-73-8, known as 3-(4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)benzaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a substituted pyrazole ring. The difluoromethyl group and the propan-2-yl substituent on the pyrazole ring contribute to its distinct chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The pyrazole ring, a five-membered heterocycle, is known for its versatility in forming hydrogen bonds and its ability to interact with biological targets such as enzymes and receptors. The presence of the difluoromethyl group further enhances the molecule's stability and bioavailability, making it an attractive candidate for pharmacological research.

One of the most promising applications of CAS No. 2137773-73-8 lies in its potential as an anti-inflammatory agent. Researchers have demonstrated that this compound exhibits significant inhibitory activity against key inflammatory pathways, such as cyclooxygenase (COX) enzymes. This property makes it a strong candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing treatments.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The benzaldehyde moiety contributes to the molecule's ability to form stable cross-links, which is advantageous in the synthesis of advanced polymers and coatings. Recent advancements in polymer chemistry have leveraged this property to develop high-performance materials with enhanced mechanical and thermal stability.

The synthesis of CAS No. 2137773-73-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyrazole ring, followed by the introduction of the difluoromethyl and propan-2-yl substituents, and finally the coupling with the benzaldehyde group. This synthesis pathway has been optimized to achieve high yields and purity, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Studies indicate that under controlled conditions, CAS No. 2137773-73-8 undergoes efficient biodegradation, minimizing its environmental footprint. This characteristic is particularly important for industries seeking sustainable solutions in chemical production.

In conclusion, CAS No. 2137773-73-8, or 3-(4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)benzaldehyde, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in its synthesis and application, positions it as a key player in future innovations within medicinal chemistry and materials science.